2'-methyl-6'-(4H-1,2,4-triazol-4-yl)-3,3'-bipyridin-5-amine
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Description
2'-methyl-6'-(4H-1,2,4-triazol-4-yl)-3,3'-bipyridin-5-amine is a useful research compound. Its molecular formula is C13H12N6 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 252.11234441 g/mol and the complexity rating of the compound is 293. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization of Complexes
Research has led to the synthesis and characterization of Rh(III) mixed ligand polypyridine type complexes, utilizing ligands closely related to the compound . These complexes display interesting π–π* absorption and emission properties, with potential implications for materials science and photophysical applications (Burke et al., 2004).
Catalytic Properties
Nickel(II)-Methyl complexes with water-soluble ligands have been prepared, showcasing potential as water-soluble catalyst precursors for ethylene polymerization. Such research points towards the compound's role in facilitating novel catalytic systems that operate in aqueous environments, a significant contribution to the field of green chemistry (Korthals et al., 2007).
Structural Insights
The structural characterization of polymorphs and derivatives of related compounds provides deep insights into the molecular arrangements and interactions that govern the properties of these materials. Such studies are foundational in the design and synthesis of new materials with tailored properties (Böck et al., 2020).
Electronic Structures and Magnetism
Investigations into the electronic structures of octahedral Ni(II) complexes with "click" derived triazole ligands reveal the impact of ligand design on metal-ligand bonding and magnetic properties. This research enhances our understanding of the electronic and magnetic characteristics of such complexes, which is crucial for their application in magnetic materials and molecular electronics (Schweinfurth et al., 2013).
Properties
IUPAC Name |
5-[2-methyl-6-(1,2,4-triazol-4-yl)pyridin-3-yl]pyridin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N6/c1-9-12(10-4-11(14)6-15-5-10)2-3-13(18-9)19-7-16-17-8-19/h2-8H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVJSWKZEUEFAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)N2C=NN=C2)C3=CC(=CN=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.